Cas no 874838-32-1 (5-Amino-2,3-difluorobenzoic acid)

• Product name: 5-Amino-2,3-difluorobenzoic acid
• CAS No: 874838-32-1
• MF: C₇H₅F₂NO₂
• Molecular Weight: 173.1169
• MDL: MFCD04972478
• CID: 1089913
• PubChem ID: 40427037

5-Amino-2,3-difluorobenzoic acid Properties

Names and Identifiers

• 5-Amino-2,3-difluorobenzoic acid
• YQXQZKKJAITNKW-UHFFFAOYSA-N
• AB21104
• AK141762
• SCHEMBL671650
• AS-60887
• CS-0111954
• ZJB83832
• AKOS012323299
• D70727
• MFCD04972478
• DTXSID80654227
• 874838-32-1
• FT-0707197
• EN300-147809
• 5-Amino-2,3-difluorobenzoicacid
• DB-332836

• MDL： MFCD04972478
• Inchi： 1S/C7H5F2NO2/c8-5-2-3(10)1-4(6(5)9)7(11)12/h1-2H,10H2,(H,11,12)
• InChIKey： YQXQZKKJAITNKW-UHFFFAOYSA-N
• SMILES： FC1C(=C([H])C(=C([H])C=1C(=O)O[H])N([H])[H])F

Computed Properties

• 精确分子量: 173.02883473g/mol
• 同位素质量: 173.02883473g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 5
• 重原子数量: 12
• 可旋转化学键数量: 1
• 复杂度: 188
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 1
• 拓扑分子极性表面积: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives